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Cat. No.: B101173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum(lll) isopropoxide, with the chemical formula La(O-i-Pr)s, is a metal alkoxide that
serves as a critical precursor and catalyst in various advanced chemical syntheses.[1][2] Its
utility spans from the fabrication of lanthanum-based nanomaterials and thin films to acting as a
catalyst in organic reactions.[3] This document provides a comprehensive overview of the
known physical properties of Lanthanum(lll) isopropoxide, general methodologies for its
characterization, and a workflow for one of its key applications.

Core Physical and Chemical Properties

The physical characteristics of Lanthanum(lll) isopropoxide are pivotal for its handling, storage,
and application in various experimental setups. This data is summarized in the table below.
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Property Value Citations
Chemical Formula CoH21La0s [21[3114]
Molecular Weight 316.17 g/mol [3B1141[5]

White to off-white or pale
Appearance [21[3114]
yellow powder or crystal.

Melting Point 120-128 °C [2][4]
N ] 170 °C at 0.04 mmHg; 250-
Boiling Point [2][4]
300 °C

Soluble in tetrahydrofuran,
Solubility toluene, hexane, and isopropyl  [2]

alcohol.

Moisture sensitive; reacts
Sensitivity rapidly with water and protic [2]
solvents.

Experimental Protocols for Characterization

Precise characterization of Lanthanum(lll) isopropoxide is essential to ensure purity and
suitability for its intended application. While specific, detailed experimental protocols from
single sources are not readily available in the public domain, this section outlines the general
principles of the techniques commonly employed for the characterization of metal alkoxides.

Purity and Composition Analysis

Titration: The purity of Lanthanum(lll) isopropoxide, specifically the lanthanum content, is often
determined by complexometric titration.[4]

o General Protocol: A known weight of the compound is dissolved in an appropriate anhydrous
solvent. The solution is then titrated with a standardized solution of a chelating agent, such
as ethylenediaminetetraacetic acid (EDTA), using a suitable indicator to determine the
endpoint. The percentage of lanthanum can then be calculated from the stoichiometry of the
reaction.
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Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
functional groups present in the molecule and to confirm the formation of the metal-oxygen
bond.

o General Protocol: A small amount of the solid sample is typically dispersed in a potassium
bromide (KBr) pellet or analyzed as a mull with an appropriate oil (e.g., Nujol). The sample is
then placed in the beam of an FTIR spectrometer, and the infrared spectrum is recorded
over a specific range (e.g., 4000-400 cm~1). The presence of characteristic peaks for La-O
and isopropoxide ligands confirms the compound's identity. For instance, a certificate of
analysis for a commercial sample confirms its identity by matching its FTIR spectrum to a
reference spectrum.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used to
confirm the structure of the isopropoxide ligands. 3°La NMR can provide information about the
coordination environment of the lanthanum atom.

e General Protocol: A sample is dissolved in a suitable deuterated solvent (e.g., CDClIs, CeDs)
and placed in an NMR tube. The spectra are acquired on an NMR spectrometer. For 13°La
NMR, a specific probe and acquisition parameters are required due to the quadrupolar
nature of the nucleus.[7][8] An aqueous solution of 0.01M LaCls is often used as a reference
standard for 13°La NMR.[7]

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These
techniques are used to study the thermal stability and decomposition profile of the compound.

o General Protocol: A small, accurately weighed sample is placed in a crucible within the
TGA/DSC instrument. The sample is heated at a controlled rate under a specific atmosphere
(e.g., nitrogen or air).[9][10] TGA measures the change in mass as a function of temperature,
indicating decomposition or volatilization, while DSC measures the heat flow associated with
thermal transitions like melting and decomposition.[9][10]
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Application Workflow: Synthesis of Lanthanum-
Containing Nanomaterials

Lanthanum(lll) isopropoxide is a valuable precursor for the synthesis of lanthanum oxide
(La203) and other lanthanum-containing nanomaterials due to its solubility in organic solvents
and its ability to decompose cleanly.[3][11]
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Workflow for the synthesis of Lanthanum Oxide nanoparticles.
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Conclusion

Lanthanum(lll) isopropoxide is a compound with well-defined physical properties that make it a
versatile tool in both academic research and industrial applications. Its handling requires care
due to its moisture sensitivity, a common trait for metal alkoxides. The characterization
techniques outlined, while general, form the basis for quality control and structural confirmation
in any research or development setting. The provided workflow illustrates a typical application
in materials science, highlighting its role as a precursor in the bottom-up fabrication of
nanomaterials. For professionals in drug development, the catalytic applications of lanthanum
compounds, often initiated from precursors like the isopropoxide, are of growing interest for
stereoselective synthesis.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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